Cas no 68527-46-8 (m-nitrophenethyl acetate)

• Product Name: m-nitrophenethyl acetate
• CAS No: 68527-46-8
• MF: C₁₀H₁₁NO₄
• MW: 209.198642969131
• CID: 971095
• PubChem ID: 110451
• Update Time: 2025-04-19

m-nitrophenethyl acetate Chemical and Physical Properties

Names and Identifiers

• m-nitrophenethyl acetate
• 2-(3-nitrophenyl)ethyl acetate
• Benzeneethanol, 3-nitro-, 1-acetate
• Benzeneethanol, 3-nitro-, acetate (ester)
• m-Nitrophenethyl alcohol acetate
• UNII-5MKT2S865H
• NS00036631
• DTXSID7071600
• acetic acid 2-(3-nitro-phenyl)-ethyl ester
• EINECS 271-268-6
• 68527-46-8
• 5MKT2S865H
• SCHEMBL4688326
• 3-nitrophenethyl acetate

• Inchi： 1S/C10H11NO4/c1-8(12)15-6-5-9-3-2-4-10(7-9)11(13)14/h2-4,7H,5-6H2,1H3
• InChI Key： DHCRSUDNZBCHMQ-UHFFFAOYSA-N
• SMILES： O(C(C)=O)CCC1C=CC=C(C=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 209.06883
• Monoisotopic Mass: 209.068808
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 72.1
• XLogP3: 1.9

Experimental Properties

• Density: 1.226
• Boiling Point: 328.8°C at 760 mmHg
• Flash Point: 148.5°C
• Refractive Index: 1.538
• PSA: 69.44